Cas no 121384-27-8 (2-(chloromethyl)-1H-Indole)

2-(Chloromethyl)-1H-Indole is a versatile heterocyclic compound featuring a reactive chloromethyl group attached to the indole scaffold. This structural motif makes it a valuable intermediate in organic synthesis, particularly for the functionalization of indole derivatives. The chloromethyl group enables facile nucleophilic substitution reactions, allowing for the introduction of various substituents at the 2-position of the indole ring. Its utility spans pharmaceutical, agrochemical, and materials science applications, where it serves as a key building block for the synthesis of biologically active molecules and functional materials. The compound’s stability and reactivity balance make it a practical choice for researchers seeking to modify indole-based frameworks efficiently.
2-(chloromethyl)-1H-Indole structure
2-(chloromethyl)-1H-Indole structure
Product Name:2-(chloromethyl)-1H-Indole
CAS No:121384-27-8
MF:C9H8ClN
MW:165.619521141052
CID:1101948
PubChem ID:19065937
Update Time:2025-10-18

2-(chloromethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 2-(chloromethyl)-1H-Indole
    • 2-Chloromethyl indole
    • SCHEMBL3295809
    • EN300-367735
    • 121384-27-8
    • 2-chloromethylindole
    • SCHEMBL11233001
    • ZHBRRAZDRXQUPY-UHFFFAOYSA-N
    • AKOS006374476
    • Inchi: 1S/C9H8ClN/c10-6-8-5-7-3-1-2-4-9(7)11-8/h1-5,11H,6H2
    • InChI Key: ZHBRRAZDRXQUPY-UHFFFAOYSA-N
    • SMILES: ClCC1=CC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 165.0345270g/mol
  • Monoisotopic Mass: 165.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 15.8Ų

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Additional information on 2-(chloromethyl)-1H-Indole

Introduction to 2-(chloromethyl)-1H-Indole (CAS No. 121384-27-8)

2-(chloromethyl)-1H-Indole, identified by its Chemical Abstracts Service (CAS) number 121384-27-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule combines the structural properties of indole with a chloromethyl substituent, making it a versatile intermediate in synthetic chemistry and a potential precursor for various bioactive molecules.

The indole core, characterized by its benzene-like structure with a nitrogen atom at position 1, is well-documented for its role in medicinal chemistry due to its presence in numerous natural products and pharmacologically active compounds. The introduction of a chloromethyl group at the 2-position introduces reactivity that can be exploited for further functionalization, enabling the synthesis of more complex structures.

In recent years, 2-(chloromethyl)-1H-Indole has garnered attention for its utility in the development of novel therapeutic agents. Researchers have leveraged its reactivity to explore derivatives that exhibit pharmacological properties ranging from antimicrobial to anticancer effects. The chloromethyl moiety serves as a handle for nucleophilic addition reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, and thiols, thereby facilitating the construction of intricate molecular frameworks.

One of the most compelling aspects of 2-(chloromethyl)-1H-Indole is its role in the synthesis of indole-based scaffolds that mimic natural products known for their biological activity. For instance, studies have demonstrated its use in generating analogs of tryptophan derivatives, which are crucial in neurological and immunological pathways. The ability to modify the indole ring while retaining its core pharmacophore makes it an invaluable tool for drug discovery.

The chemical reactivity of 2-(chloromethyl)-1H-Indole extends beyond simple nucleophilic additions. It can also participate in Michael additions and other conjugate addition reactions, further expanding its synthetic utility. These reactions are particularly useful in constructing carbon-carbon bonds, which are essential in many biologically active compounds. The versatility of this compound underscores its importance in modern synthetic organic chemistry.

From a computational chemistry perspective, the electronic properties of 2-(chloromethyl)-1H-Indole have been extensively studied to understand its reactivity and potential applications. Density functional theory (DFT) calculations have revealed insights into the optimization of reaction conditions and the design of more efficient synthetic routes. These computational approaches are increasingly integral to drug discovery, as they allow researchers to predict molecular behavior with high accuracy before conducting experimental work.

The pharmaceutical industry has also recognized the potential of 2-(chloromethyl)-1H-Indole as a building block for next-generation therapeutics. Its incorporation into libraries of compounds has led to the identification of novel hits with promising biological activity. For example, derivatives of this molecule have shown efficacy in preclinical models against certain types of cancer by modulating key signaling pathways. Such findings highlight the importance of exploring structurally diverse indole derivatives as potential drug candidates.

In addition to its pharmaceutical applications, 2-(chloromethyl)-1H-Indole finds utility in materials science and agrochemical research. Its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing polymers and specialty chemicals with tailored properties. These applications demonstrate the broad industrial relevance of this compound beyond traditional medicinal chemistry.

The synthesis of 2-(chloromethyl)-1H-Indole itself presents an interesting challenge due to the need for precise control over regioselectivity and functional group compatibility. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize production processes. These advancements not only improve yield but also enhance scalability, making it more feasible for large-scale applications.

As research continues to evolve, the role of 2-(chloromethyl)-1H-Indole is expected to expand further. Emerging fields such as precision medicine and targeted therapy rely heavily on innovative molecular architectures, which can be realized through the strategic use of intermediates like this one. The ongoing exploration of its derivatives ensures that new therapeutic opportunities will continue to emerge, driven by both academic curiosity and industrial demand.

In conclusion, 2-(chloromethyl)-1H-Indole (CAS No. 121384-27-8) stands as a cornerstone compound in synthetic and medicinal chemistry. Its unique structural features and reactivity make it indispensable for designing novel bioactive molecules with potential therapeutic applications across multiple domains. As scientific understanding advances, so too will the applications and significance of this versatile compound.

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